N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-propoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-propoxybenzamide
• InChI: InChI=1S/C24H22N2O2S/c1-3-14-28-18-9-6-8-17(15-18)23(27)25-20-12-7-10-19(16(20)2)24-26-21-11-4-5-13-22(21)29-24/h4-13,15H,3,14H2,1-2H3,(H,25,27)
• InChI Key: VUGNJNVHPSBEJO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2C)C3=NC4=CC=CC=C4S3
• Molecular Formula: C24H22N2O2S
• Molecular Weight: 402.5 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-propoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BZP and is known for its unique properties that make it suitable for use in different research areas. In

Mechanism of Action

BZP works by binding to dopamine receptors in the brain, which leads to an increase in dopamine release. This increase in dopamine release results in various physiological and biochemical effects, including increased heart rate, blood pressure, and body temperature.
Biochemical and Physiological Effects:
BZP has various biochemical and physiological effects, including increased dopamine release, increased heart rate, blood pressure, and body temperature. BZP has also been shown to have effects on other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BZP in lab experiments is its unique properties, which make it suitable for use in various research areas. However, there are also limitations to using BZP, including its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are various future directions for research on BZP, including the development of new drugs based on the compound's unique properties. BZP may also have potential applications in the field of neuroscience, where it can be used to study the role of dopamine receptors in the brain. Additionally, further research is needed to explore the potential toxic effects of BZP and to develop safe handling procedures for the compound in lab experiments.
Conclusion:
In conclusion, N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-propoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations of using BZP in lab experiments have been explored in this paper. Future research directions for BZP include the development of new drugs based on the compound's unique properties and further exploration of its potential applications in neuroscience.

Synthesis Methods

The synthesis of BZP involves the reaction of 2-aminobenzothiazole and 2-methyl-3-propionylbenzoic acid in the presence of a coupling agent and a base. The reaction results in the formation of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-propoxybenzamide, which is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

BZP has been widely used in scientific research due to its potential applications in various fields. One of the main areas of research is in the field of neuroscience, where BZP has been used to study the role of dopamine receptors in the brain. BZP has also been used in the field of medicinal chemistry to develop new drugs for the treatment of various diseases.